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Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung

Dieser Anwendungshinweis beschreibt ein detailliertes Protokoll fiir die Derivatisierung von
Ethylenglykol-d4 (EG-d4) zur Verbesserung der Empfindlichkeit bei der Analyse mittels
Gaschromatographie-Massenspektrometrie (GC-MS). Die Derivatisierung, insbesondere die
Silylierung mit N,O-Bis(trimethylsilytrifluoracetamid (BSTFA), erhdht die Fliichtigkeit und das
Molekulargewicht von Ethylenglykol, was zu einer verbesserten chromatographischen
Auflosung und einer erhohten Nachweisempfindlichkeit fihrt. Ethylenglykol-d4 wird hierbei als
interner Standard zur genauen Quantifizierung von Ethylenglykol in verschiedenen Matrices
verwendet. Die hier beschriebenen Methoden sind essentiell fir toxikologische Analysen, die
Uberwachung von Arzneimittelverunreinigungen und die metabolische Forschung.

Einleitung

Ethylenglykol ist eine organische Verbindung, die in vielen industriellen Anwendungen,
einschlieflich als Frostschutzmittel und in der Herstellung von Kunststoffen, weit verbreitet ist.
Aufgrund seiner toxischen Eigenschaften ist die genaue und empfindliche Quantifizierung von
Ethylenglykol in biologischen Proben und pharmazeutischen Produkten von entscheidender
Bedeutung. Die direkte Analyse von Ethylenglykol mittels GC-MS ist aufgrund seiner hohen
Polaritat und geringen Fluchtigkeit oft problematisch. Die Derivatisierung wandelt das polare
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Analytenmolekul in ein weniger polares und flichtigeres Derivat um, was die GC-Analyse
erheblich verbessert.

Die Verwendung von deuteriertem Ethylenglykol (Ethylenglykol-d4) als interner Standard ist
eine gangige Praxis, um die Variabilitat wahrend der Probenvorbereitung und der Injektion
auszugleichen und so eine prazise Quantifizierung zu gewaébhrleisten.[1][2] Dieser
Anwendungshinweis konzentriert sich auf die Silylierungsreaktion mit BSTFA, das oft in
Kombination mit einem Katalysator wie Trimethylchlorsilan (TMCS) verwendet wird.[1][3]

Quantitative Datenzusammenfassung

Die Derivatisierung von Ethylenglykol fuhrt zu einer signifikanten Verbesserung der Nachweis-
und Quantifizierungsgrenzen (LOD und LOQ). Die folgende Tabelle fasst die quantitativen
Ergebnisse aus verschiedenen Studien zusammen, die Derivatisierungstechniken zur Analyse
von Ethylenglykol verwenden.

e . . Quantifizier ]
Derivatisier . Analytische Nachweisgr Linearer
. Matrix ungsgrenze .
ungsmittel Methode enze (LOD) Bereich
(LOQ)

BSTFA mit Serum, GC-MS / GC- 2-20
1% TMCS Plasma, Urin MS/MS pg/mL[1][3]
BSTFA Schmierdél GC-MS 0.5 ug/g
MTBSTFA & GC-QqQ- 1-450

Vollblut 14.2 ng/mL[4] 1.0 pg/mL[4]
PFPH MS/MS Hg/mL[4]
4-
Carbethoxyh 70-2240

Serum GC-CI-MS - -
exafluorobuty pg/mL[5]
rylchlorid
p_

0.5-1800
Toluolsulfonyl  Serum LC-MS/MS 0.12 mg/L 0.4 mg/L n
m

isocyanat ’
Benzoylchlori LC/ESI- 1.9-6.1

Wasser
d MS/MS ng/mL
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Tabelle 1: Zusammenfassung der quantitativen Daten zur GC-MS-Analyse von derivatisiertem
Ethylenglykol.

Experimentelle Protokolle

Materialien und Reagenzien
o Ethylenglykol-d4 (EG-d4)

N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1% Trimethylchlorsilan (TMCS)[1]

Lésungsmittel (z.B. Acetonitril, Hexan) in GC-Qualitat

Wasserfreie Natriumsulfat

Probengefalie (z.B. 2-mL-GC-Vials mit Einlagen)

Heizblock oder Wasserbad

Vortexmischer

Zentrifuge

Probenvorbereitung

Die Probenvorbereitung kann je nach Matrix variieren. Fir biologische Proben wie Serum oder
Urin ist in der Regel eine Proteinfallung erforderlich.

Proteinfallung (fur biologische Proben): Zu 100 uL der Probe (Serum, Plasma oder Urin)
werden 200 pL eiskaltes Acetonitril gegeben.[4]

Die Probe wird fir 30 Sekunden gevortext.

Anschliel3end wird die Probe bei 13.500 U/min fur 5 Minuten zentrifugiert.[4]

Der Uberstand wird in ein sauberes Probengefal? tiberfiihrt.

Derivatisierungsprotokoll (Silylierung mit BSTFA/TMCS)

e Ein Aliquot des Probenextraktes (z.B. 100 pL) wird in ein GC-Vial Uberfihrt.
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Der Extrakt wird unter einem sanften Stickstoffstrom zur Trockne eingedampft. Es ist
entscheidend, ein vollstéandiges Trocknen zu vermeiden, da dies zum Verlust von Glykolen
fuhren kann.[1]

Zum getrockneten Ruckstand werden 50 pL BSTFA mit 1% TMCS gegeben.

Das Gefal? wird fest verschlossen und fur 30 Minuten bei 80°C in einem Heizblock oder
Wasserbad inkubiert, um eine vollstadndige Derivatisierung sicherzustellen.[1] Kiirzere Zeiten
oder niedrigere Temperaturen kdnnen zu einer unvollstandigen Derivatisierung fuhren.[1]

Nach dem Abkuhlen auf Raumtemperatur ist die Probe bereit fur die GC-MS-Analyse.

GC-MS-Analysebedingungen (Beispiel)

Gaschromatograph: Agilent 6890 oder aquivalent

Massenspektrometer: Agilent 5973 oder aquivalent

Saule: DB-5MS (30 m x 0.25 mm ID, 0.25 pum Film) oder aquivalent[6]

Tragergas: Helium bei einer konstanten Flussrate von 1.0 mL/min[6]

Injektor: Split/Splitless, Injektionstemperatur 250°C

Ofenprogramm: Start bei 50°C (2 min), dann mit 20°C/min auf 280°C (5 min halten)
MS-Transferleitung: 280°C

lonenquelle: 230°C

lonisationsmodus: ElektronenstofR3ionisation (El), 70 eV

Scan-Modus: Full Scan (m/z 40-500) oder Selected lon Monitoring (SIM) fur héhere
Empfindlichkeit

Visualisierungen
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Abbildung 1: Experimenteller Arbeitsablauf fur die Derivatisierung und GC-MS-Analyse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b119926#derivatization-of-ethylene-
glycol-d4-for-improved-gc-ms-sensitivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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